Cas no 1506667-04-4 (4-bromo-1-isopropyl-5-methyl-1H-pyrazole)

• Product Name: 4-bromo-1-isopropyl-5-methyl-1H-pyrazole
• CAS No: 1506667-04-4
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 4602897
• Update Time: 2025-05-22

4-bromo-1-isopropyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isopropyl-5-methyl-1H-pyrazole

• Inchi： 1S/C7H11BrN2/c1-5(2)10-6(3)7(8)4-9-10/h4-5H,1-3H3
• InChI Key： ODWXMADXDUAWSO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)=C(Br)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-isopropyl-5-methyl-1H-pyrazole

Research Brief on 4-bromo-1-isopropyl-5-methyl-1H-pyrazole (CAS: 1506667-04-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-bromo-1-isopropyl-5-methyl-1H-pyrazole (CAS: 1506667-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic pyrazole derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its potential in the design of novel therapeutic agents, leveraging its unique structural and electronic properties.

One of the most notable advancements in the application of 4-bromo-1-isopropyl-5-methyl-1H-pyrazole is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the pyrazole scaffold has been extensively explored for its ability to modulate kinase activity. Researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory effects against specific kinases, such as JAK and CDK families. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in preclinical models of rheumatoid arthritis and certain cancers.

In addition to its kinase inhibitory properties, 4-bromo-1-isopropyl-5-methyl-1H-pyrazole has been investigated for its potential in antimicrobial drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a scaffold for novel antibiotics.

Another area of interest is the compound's utility in agrochemical research. Recent work published in Pest Management Science (2023) explored the use of 4-bromo-1-isopropyl-5-methyl-1H-pyrazole as a precursor for fungicides. The study found that certain derivatives displayed high efficacy against fungal pathogens affecting major crops, with minimal toxicity to non-target organisms. This highlights the compound's potential in sustainable agriculture.

Despite these promising applications, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on 4-bromo-1-isopropyl-5-methyl-1H-pyrazole. Ongoing research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify the most promising candidates for further development.

In conclusion, 4-bromo-1-isopropyl-5-methyl-1H-pyrazole (CAS: 1506667-04-4) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibitors and antimicrobial agents to agrochemicals, underscoring its broad utility. Future research will likely focus on refining its derivatives for clinical and commercial use, paving the way for innovative therapeutic and agricultural solutions.